1alpha,25,28-Trihydroxyvitamin D2/1alpha,25,28-trihydroxyergocalciferol
1alpha,25,28-Trihydroxyvitamin D2/1alpha,25,28-trihydroxyergocalciferol
Brand Name:
Vulcanchem
CAS No.:
104870-37-3
VCID:
VC0026064
InChI:
InChI=1S/C28H44O4/c1-18(8-11-22(17-29)27(3,4)32)24-12-13-25-20(7-6-14-28(24,25)5)9-10-21-15-23(30)16-26(31)19(21)2/h8-11,18,22-26,29-32H,2,6-7,12-17H2,1,3-5H3/b11-8+,20-9+,21-10-/t18-,22-,23-,24-,25+,26+,28-/m1/s1
SMILES:
CC(C=CC(CO)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H44O4
Molecular Weight:
444.6 g/mol
1alpha,25,28-Trihydroxyvitamin D2/1alpha,25,28-trihydroxyergocalciferol
CAS No.: 104870-37-3
Main Products
VCID: VC0026064
Molecular Formula: C28H44O4
Molecular Weight: 444.6 g/mol
CAS No. | 104870-37-3 |
---|---|
Product Name | 1alpha,25,28-Trihydroxyvitamin D2/1alpha,25,28-trihydroxyergocalciferol |
Molecular Formula | C28H44O4 |
Molecular Weight | 444.6 g/mol |
IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-6-hydroxy-5-(hydroxymethyl)-6-methylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
Standard InChI | InChI=1S/C28H44O4/c1-18(8-11-22(17-29)27(3,4)32)24-12-13-25-20(7-6-14-28(24,25)5)9-10-21-15-23(30)16-26(31)19(21)2/h8-11,18,22-26,29-32H,2,6-7,12-17H2,1,3-5H3/b11-8+,20-9+,21-10-/t18-,22-,23-,24-,25+,26+,28-/m1/s1 |
Standard InChIKey | UHMSHZFVGABXAS-KIAAZJKISA-N |
Isomeric SMILES | C[C@H](/C=C/[C@H](CO)C(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
SMILES | CC(C=CC(CO)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Canonical SMILES | CC(C=CC(CO)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Synonyms | 1,25,28-trihydroxyvitamin D 2 |
PubChem Compound | 6442094 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume